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Abstract
This technical guide provides a comprehensive overview of the synthetic cooling agent WS5,

also known as N-((ethoxycarbonyl)methyl)-p-menthane-3-carboxamide. It covers the historical

discovery and development of WS5 by Wilkinson Sword in the 1970s, its chemical properties,

and its primary mechanism of action as a potent and selective agonist of the Transient

Receptor Potential Melastatin 8 (TRPM8) ion channel. This document details the compound's

synthesis, presents quantitative data on its cooling intensity and biological activity, and outlines

the signaling pathway associated with its cooling effect. Experimental protocols for key

methodologies are also provided to facilitate further research and development.

Introduction
WS5 is a synthetic cooling agent that elicits a cooling sensation, primarily perceived at the roof

of themouth and the back of the tongue, without the characteristic minty aroma of menthol.[1]

Initially developed in the 1970s by Wilkinson Sword, its widespread commercial use was

initially hampered by a bitter aftertaste.[2][3] However, subsequent advancements have led to

the production of a substantially pure form of WS5 that is free from this undesirable attribute.[2]

[3] WS5 is recognized for its high cooling intensity, reported to be several times stronger than

that of the more commonly used cooling agent, WS-3.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8803407?utm_src=pdf-interest
https://www.benchchem.com/product/b8803407?utm_src=pdf-body
https://www.benchchem.com/product/b8803407?utm_src=pdf-body
https://www.benchchem.com/product/b8803407?utm_src=pdf-body
https://www.researchgate.net/publication/236183094_Direct_Synthesis_of_Amides_from_Carboxylic_Acids_and_Amines_Using_BOCH2CF33
https://www.organic-chemistry.org/synthesis/C1N/amides.shtm
https://www.researchgate.net/publication/389458394_Sweet-enhancing_effect_of_coolant_agent_menthol_evaluated_via_sensory_analysis_and_molecular_modeling
https://www.benchchem.com/product/b8803407?utm_src=pdf-body
https://www.organic-chemistry.org/synthesis/C1N/amides.shtm
https://www.researchgate.net/publication/389458394_Sweet-enhancing_effect_of_coolant_agent_menthol_evaluated_via_sensory_analysis_and_molecular_modeling
https://www.benchchem.com/product/b8803407?utm_src=pdf-body
https://www.researchgate.net/publication/236183094_Direct_Synthesis_of_Amides_from_Carboxylic_Acids_and_Amines_Using_BOCH2CF33
https://patents.google.com/patent/CN101704765B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8803407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


History and Discovery
The quest for novel cooling agents that could replicate the cooling sensation of menthol without

its strong odor and volatility led to a significant research program at Wilkinson Sword in the

1970s.[1] This research aimed to develop compounds for use in a variety of consumer

products, from shaving creams to confectionary. This program resulted in the discovery of a

series of p-menthane-3-carboxamide derivatives, including the compound now known as WS5.

Chemical Properties
Property Value Reference

Chemical Name
N-((ethoxycarbonyl)methyl)-p-

menthane-3-carboxamide
[3]

Synonyms

WS5, Ethyl 2-(((1R,2S,5R)-2-

isopropyl-5-

methylcyclohexanecarbonyl)a

mino)acetate

[3]

CAS Number 68489-14-5 [3]

Molecular Formula C₁₅H₂₇NO₃ [3]

Molecular Weight 269.38 g/mol [3]

Appearance White crystalline powder [4]

Solubility
Practically insoluble in water;

soluble in ethanol
[3]

Mechanism of Action: TRPM8 Agonism
The cooling sensation produced by WS5 is mediated through its action as a potent and

selective agonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[5] TRPM8

is a non-selective cation channel primarily expressed in sensory neurons and is activated by

cold temperatures and cooling agents like menthol.

Quantitative Activity Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/236183094_Direct_Synthesis_of_Amides_from_Carboxylic_Acids_and_Amines_Using_BOCH2CF33
https://www.benchchem.com/product/b8803407?utm_src=pdf-body
https://www.researchgate.net/publication/389458394_Sweet-enhancing_effect_of_coolant_agent_menthol_evaluated_via_sensory_analysis_and_molecular_modeling
https://www.researchgate.net/publication/389458394_Sweet-enhancing_effect_of_coolant_agent_menthol_evaluated_via_sensory_analysis_and_molecular_modeling
https://www.researchgate.net/publication/389458394_Sweet-enhancing_effect_of_coolant_agent_menthol_evaluated_via_sensory_analysis_and_molecular_modeling
https://www.researchgate.net/publication/389458394_Sweet-enhancing_effect_of_coolant_agent_menthol_evaluated_via_sensory_analysis_and_molecular_modeling
https://www.researchgate.net/publication/389458394_Sweet-enhancing_effect_of_coolant_agent_menthol_evaluated_via_sensory_analysis_and_molecular_modeling
https://patents.google.com/patent/CN101704765B/en
https://www.researchgate.net/publication/389458394_Sweet-enhancing_effect_of_coolant_agent_menthol_evaluated_via_sensory_analysis_and_molecular_modeling
https://www.benchchem.com/product/b8803407?utm_src=pdf-body
https://www.researchgate.net/publication/319483361_The_soothing_effect_of_menthol_eucalyptol_and_high-intensity_cooling_agents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8803407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A key study demonstrated that WS5 robustly activates the TRPM8 channel with an EC₅₀ value

of 26 ± 7 µM. This indicates a significantly higher potency compared to menthol, which has a

reported EC₅₀ of 196 ± 22 µM in the same study. The research also highlighted the selectivity

of WS5 for TRPM8 over other thermo-TRP channels, which is a desirable characteristic for

targeted therapeutic applications.

Compound EC₅₀ (µM) for TRPM8 Activation

WS5 26 ± 7

Menthol 196 ± 22

Signaling Pathway
The activation of the TRPM8 channel by WS5 leads to an influx of cations, primarily Ca²⁺ and

Na⁺, into the sensory neuron. This influx causes depolarization of the cell membrane, which, if

it reaches the threshold, triggers an action potential. This nerve impulse is then transmitted to

the brain, where it is interpreted as a sensation of cold.

WS5 Compound TRPM8 Channel
(Sensory Neuron Membrane)

Binds to and activates Cation Influx
(Ca²⁺, Na⁺)

Opens channel
Membrane Depolarization Action Potential Generation Brain

Signal Propagation
Sensation of Cold

Interpretation

Click to download full resolution via product page

WS5 activation of the TRPM8 signaling pathway.

Experimental Protocols
Synthesis of WS5
The synthesis of WS5 is typically achieved through a two-step process starting from l-menthol.

Step 1: Synthesis of p-Menthane-3-carboxylic acid

This intermediate is synthesized from l-menthol via a Grignard reaction. A patent for the

synthesis of a related compound, N-Ethyl-p-menthane-3-carboxamide, describes a similar

initial step.[6]
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Materials: l-menthol, a chlorinating agent (e.g., thionyl chloride), magnesium turnings, dry

ether, and carbon dioxide (dry ice).

Procedure:

Convert l-menthol to l-menthyl chloride using a suitable chlorinating agent.

Prepare a Grignard reagent by reacting the l-menthyl chloride with magnesium turnings in

dry ether.

Pour the Grignard reagent over crushed dry ice.

Acidify the mixture with a dilute acid (e.g., HCl) to protonate the carboxylate and yield p-

menthane-3-carboxylic acid.

Extract the product with an organic solvent and purify, for example, by distillation or

crystallization.

Step 2: Amidation to form WS5

This step involves the reaction of p-menthane-3-carboxylic acid with glycine ethyl ester.

General protocols for amide synthesis can be adapted for this specific reaction.

Materials: p-menthane-3-carboxylic acid, glycine ethyl ester hydrochloride, a coupling agent

(e.g., dicyclohexylcarbodiimide (DCC) or thionyl chloride), a non-nucleophilic base (e.g.,

triethylamine), and a suitable solvent (e.g., dichloromethane).

Procedure using a coupling agent (e.g., DCC):

Dissolve p-menthane-3-carboxylic acid in a suitable anhydrous solvent.

Add the coupling agent (e.g., DCC) and stir for a short period to activate the carboxylic

acid.

In a separate flask, neutralize glycine ethyl ester hydrochloride with a base (e.g.,

triethylamine) to obtain the free amine.

Add the free glycine ethyl ester to the activated carboxylic acid solution.
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Allow the reaction to proceed at room temperature until completion.

Filter off the byproduct (e.g., dicyclohexylurea if DCC is used).

Wash the filtrate with dilute acid and base to remove unreacted starting materials.

Dry the organic layer, evaporate the solvent, and purify the crude product (e.g., by column

chromatography or recrystallization) to obtain WS5.

Sensory Evaluation of Cooling Intensity
Sensory panel testing is crucial for quantifying the cooling effect of compounds like WS5.

Objective: To compare the cooling intensity of WS5 with other cooling agents.

Panelists: A trained panel of sensory assessors.

Samples: Solutions of WS5, WS-3, and WS-23 prepared at the same concentration in a

suitable solvent (e.g., ethanol and water mixture). A control solution without any cooling

agent should also be included.

Procedure:

Panelists rinse their mouths with water before tasting each sample.

A measured amount of each sample is held in the mouth for a specific duration (e.g., 30

seconds) and then expectorated.

Panelists rate the perceived cooling intensity on a labeled magnitude scale (e.g., from "no

sensation" to "extremely strong cooling").

A sufficient break with water rinsing is provided between samples to prevent sensory

fatigue and carry-over effects.

The order of sample presentation should be randomized for each panelist.

Data Analysis: The collected data can be analyzed using statistical methods (e.g., ANOVA)

to determine significant differences in cooling intensity between the compounds.
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A study using this methodology found the cooling intensity to follow the order: WS-5 > WS-3 >

WS-23.[1]

Applications
The potent and odorless cooling properties of WS5 make it a valuable ingredient in a wide

range of products, including:

Food and Beverages: Confectionery, chewing gum, and beverages where a cooling

sensation is desired without a mint flavor.

Personal Care Products: Oral care products (toothpaste, mouthwash), skincare products

(lotions, creams), and shaving products.

Pharmaceuticals: Potential applications in topical analgesics and other formulations where a

cooling sensation can provide symptomatic relief.

Conclusion
WS5 is a significant compound in the field of synthetic cooling agents, offering a potent and

selective means of activating the TRPM8 channel to produce a cooling sensation. Its unique

properties, including high cooling intensity and lack of a minty odor, have led to its use in

various consumer products. The detailed understanding of its mechanism of action and the

availability of synthetic routes provide a solid foundation for further research into its

applications, particularly in the pharmaceutical and drug development sectors. This guide

serves as a comprehensive resource for professionals seeking to understand and utilize the

properties of this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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